Cas no 2155856-05-4 (2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid)

• Product Name: 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid
• CAS No: 2155856-05-4
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 5193884
• PubChem ID: 132371653
• Update Time: 2025-10-23

2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)pyrimidin-4-ol trifluoroacetic acid
• 2-(Azetidin-3-yl)pyrimidin-4-ol 2,2,2-trifluoroacetate
• 2-(azetidin-3-yl)-1H-pyrimidin-6-one;2,2,2-trifluoroacetic acid
• starbld0011992
• 2-(azetidin-3-yl)pyrimidin-4-ol; trifluoroacetic acid
• Z3023573098
• 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid

• Inchi： 1S/C7H9N3O.C2HF3O2/c11-6-1-2-9-7(10-6)5-3-8-4-5;3-2(4,5)1(6)7/h1-2,5,8H,3-4H2,(H,9,10,11);(H,6,7)
• InChI Key： SXRQVUVAQSHJGS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C=CN=C(C2CNC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 324
• Topological Polar Surface Area: 90.8

Additional information on 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid

Recent Advances in the Study of 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid (CAS: 2155856-05-4)

The compound 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid (CAS: 2155856-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of this compound, particularly the azetidine ring and pyrimidine core, contribute to its ability to interact with kinase active sites, making it a valuable scaffold for drug design.

One of the most notable advancements in this area is the development of efficient synthetic routes for 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid. A recent publication in the Journal of Medicinal Chemistry (2023) described a streamlined, high-yield synthesis method that minimizes the use of hazardous reagents and reduces production costs. This methodological improvement is expected to facilitate broader access to the compound for research and development purposes.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-(azetidin-3-yl)pyrimidin-4-ol exhibit potent inhibitory effects against several kinases, including EGFR and BRAF. These findings are particularly relevant for oncology research, as dysregulation of these kinases is implicated in various cancers. Further investigations are underway to evaluate the compound's pharmacokinetic properties and in vivo efficacy in animal models.

Beyond its role in kinase inhibition, 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid has also been explored for its potential in modulating other biological targets. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound shows promising activity against certain bacterial enzymes, suggesting possible applications in antimicrobial drug development. This dual functionality underscores the versatility of the compound and its potential to address multiple therapeutic needs.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structural modifications to enhance its specificity and improve its drug-like properties. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(azetidin-3-yl)pyrimidin-4-ol, trifluoroacetic acid (CAS: 2155856-05-4) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and broad biological activity make it a valuable tool for drug discovery. Continued research and development efforts are likely to yield further insights into its potential applications, paving the way for new treatments in oncology, infectious diseases, and beyond.